
The Solubility of Mercuric Bromide: A
Comprehensive Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Mercuric bromide

Cat. No.: B147993 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the solubility of mercuric
bromide (HgBr₂) in water and various organic solvents. Understanding the solubility

characteristics of this inorganic compound is paramount for its application in chemical

synthesis, materials science, and as a laboratory reagent. This document compiles quantitative

solubility data, details established experimental protocols for solubility determination, and

presents logical workflows and influencing factors through diagrammatic representations.

Quantitative Solubility Data
The solubility of mercuric bromide exhibits significant variation with temperature and the

nature of the solvent. The following tables summarize the available quantitative data to facilitate

comparison.

Solubility in Water
The solubility of mercuric bromide in water increases with temperature, a common

characteristic for many inorganic salts.
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Temperature (°C)
Solubility ( g/100 g of
solution)

Solubility ( g/100 g of
water)

0 0.3[1] -

25 0.611 (± 0.002)[1] 0.62

100 4.7[1] 4.0[2]

Note: Some sources report solubility in g/100mL, which can be approximated to g/100g for

dilute aqueous solutions. One source reported a significantly higher solubility of approximately

22g/100mL at 25°C, which appears to be an outlier[3]. Another reported 0.5 g/100ml at 25°C[4].

Solubility in Organic Solvents
Quantitative data for the solubility of mercuric bromide in organic solvents is less prevalent in

the literature. The available information is largely qualitative.

Solvent Solubility Reference

Methanol Freely soluble / Highly soluble [2][5]

Hot Alcohol (Ethanol)
Freely soluble / Moderately

soluble
[1][2][5][6]

Chloroform Slightly soluble [1][2]

Mercuric bromide is also noted to be soluble in solutions containing hydrogen bromide or

alkali bromides, which is attributed to the formation of complex ions.[1][2][6]

Experimental Protocols for Solubility Determination
The determination of the solubility of an inorganic salt like mercuric bromide requires precise

and controlled experimental procedures. The following outlines a general and widely accepted

methodology.

Method: Isothermal Saturation
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This method involves preparing a saturated solution of mercuric bromide at a constant

temperature and then determining the concentration of the dissolved solid.

Materials and Equipment:

Mercuric Bromide (HgBr₂)

Solvent (e.g., deionized water, organic solvent)

Constant temperature bath (e.g., water bath, oil bath)

Stirring mechanism (e.g., magnetic stirrer and stir bar)

Filtration apparatus (e.g., syringe filters, vacuum filtration)

Analytical balance

Volumetric flasks and pipettes

Analytical instrumentation for concentration measurement (e.g., ICP-MS for mercury

analysis, titration)

Procedure:

Sample Preparation: An excess amount of mercuric bromide is added to a known volume

or mass of the solvent in a sealed vessel.

Equilibration: The vessel is placed in a constant temperature bath and stirred vigorously for a

prolonged period (typically 24-48 hours) to ensure that equilibrium is reached and the

solution is saturated.

Phase Separation: After equilibration, the stirring is stopped, and the undissolved solid is

allowed to settle. A sample of the supernatant liquid is carefully withdrawn using a pre-

heated or pre-cooled syringe to the equilibration temperature to avoid precipitation or further

dissolution. The sample is immediately filtered to remove any suspended solid particles.

Concentration Analysis: A precisely measured volume or mass of the clear, saturated filtrate

is taken and diluted as necessary. The concentration of mercuric bromide in the sample is
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then determined using a suitable analytical technique. For mercuric bromide, Inductively

Coupled Plasma - Mass Spectrometry (ICP-MS) is a highly sensitive method for quantifying

the mercury content.

Data Calculation: The solubility is calculated and expressed in appropriate units, such as

grams of solute per 100 grams of solvent or moles of solute per liter of solution.

Temperature Variation: The entire procedure is repeated at different temperatures to

construct a solubility curve.[7][8]

Visualizing Methodologies and Concepts
To further elucidate the processes and factors involved in the study of mercuric bromide
solubility, the following diagrams are provided.
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Preparation

Equilibration
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Analysis

Add excess HgBr2 to solvent

Seal vessel

Place in constant temperature bath

Stir for 24-48 hours

Stop stirring and allow to settle

Withdraw supernatant
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Dilute sample as needed

Measure concentration (e.g., ICP-MS)

Calculate solubility
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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